Cas no 1804857-67-7 (2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804857-67-7
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4870838
• Update Time: 2025-06-13

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-7-6(9(12)13)3-5(1-2-14)8(11)15-7/h3,9H,1,4H2
• InChI Key： IQXAVMJBZYOLPA-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile

Recent Advances in the Study of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1804857-67-7)

The compound 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1804857-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is recognized for its potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl and chloromethyl substituents, make it a versatile building block for the development of bioactive molecules with enhanced properties.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of next-generation fungicides, demonstrating its efficacy in inhibiting fungal cell wall biosynthesis. The study employed a combination of computational modeling and in vitro assays to elucidate the mechanism of action, revealing that the difluoromethyl group plays a critical role in binding to target enzymes.

In addition to its agrochemical applications, 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile has shown promise in medicinal chemistry. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential kinase inhibitors. The researchers synthesized a series of analogs and evaluated their inhibitory activity against a panel of kinases implicated in cancer. Preliminary results indicated that certain derivatives exhibited nanomolar potency, suggesting their potential as lead compounds for further optimization.

The compound's stability and reactivity have also been subjects of investigation. A 2024 study in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces byproducts. The authors emphasized the importance of controlling reaction conditions, particularly temperature and solvent choice, to achieve high purity and scalability. This advancement is expected to facilitate the large-scale production of the compound for industrial applications.

Despite these promising developments, challenges remain. The environmental impact of chlorinated pyridine derivatives, including 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile, has raised concerns among regulatory agencies. A recent review in Green Chemistry called for the development of greener synthetic methods to minimize hazardous waste. Researchers are actively exploring biocatalytic approaches and alternative solvents to address these issues.

In conclusion, 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1804857-67-7) represents a valuable scaffold in both agrochemical and pharmaceutical research. Ongoing studies continue to uncover its potential, while efforts to improve its synthesis and sustainability are underway. Future research directions may include the exploration of its applications in drug discovery and the development of more environmentally friendly production methods.